Cas no 868371-45-3 (N-(2Z)-4,6-difluoro-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-3,4-dimethoxybenzamide)

• Product Name: N-(2Z)-4,6-difluoro-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-3,4-dimethoxybenzamide
• CAS No: 868371-45-3
• MF: C₁₇H₁₄F₂N₂O₃S
• MW: 364.366469860077
• CID: 5762871
• PubChem ID: 2151076
• Update Time: 2025-07-10

N-(2Z)-4,6-difluoro-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-3,4-dimethoxybenzamide Chemical and Physical Properties

Names and Identifiers

• N-[(2Z)-4,6-difluoro-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene]-3,4-dimethoxybenzamide
• AKOS024611151
• N-(4,6-difluoro-3-methyl-1,3-benzothiazol-2-ylidene)-3,4-dimethoxybenzamide
• 868371-45-3
• (Z)-N-(4,6-difluoro-3-methylbenzo[d]thiazol-2(3H)-ylidene)-3,4-dimethoxybenzamide
• F1814-1613
• FKUODJNJSAWLQT-JZJYNLBNSA-N
• Benzamide, N-(4,6-difluoro-3-methyl-2(3H)-benzothiazolylidene)-3,4-dimethoxy-
• N-(2Z)-4,6-difluoro-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-3,4-dimethoxybenzamide

• Inchi： 1S/C17H14F2N2O3S/c1-21-15-11(19)7-10(18)8-14(15)25-17(21)20-16(22)9-4-5-12(23-2)13(6-9)24-3/h4-8H,1-3H3/b20-17-
• InChI Key： FKUODJNJSAWLQT-JZJYNLBNSA-N
• SMILES： S1/C(=N\C(C2C=CC(=C(C=2)OC)OC)=O)/N(C)C2C(=CC(=CC1=2)F)F

Computed Properties

• Exact Mass: 364.06931981g/mol
• Monoisotopic Mass: 364.06931981g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 536
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 76.4Ų

Experimental Properties

• Density: 1.37±0.1 g/cm3(Predicted)
• Boiling Point: 500.0±60.0 °C(Predicted)
• pka: -2.56±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Dimethoxybenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxybenzenes Dimethoxybenzenes

Additional information on N-(2Z)-4,6-difluoro-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-3,4-dimethoxybenzamide

Comprehensive Analysis of N-(2Z)-4,6-difluoro-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-3,4-dimethoxybenzamide (CAS No. 868371-45-3)

The compound N-(2Z)-4,6-difluoro-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-3,4-dimethoxybenzamide (CAS No. 868371-45-3) is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and material science. Its unique structural features, including the difluoro and dimethoxy substituents, make it a promising candidate for various applications. Researchers are particularly interested in its potential as a pharmacophore in drug discovery, owing to its ability to interact with biological targets selectively.

One of the most frequently searched questions about this compound revolves around its synthesis and mechanism of action. The benzothiazole core, combined with the Z-configuration of the imine bond, contributes to its stability and reactivity. Recent studies have explored its role in modulating enzyme activity, particularly in the context of kinase inhibition, which is a hot topic in cancer research. The difluoro groups enhance its lipophilicity, improving membrane permeability—a critical factor for bioavailability in drug development.

In the realm of material science, CAS No. 868371-45-3 has been investigated for its photophysical properties. The dimethoxybenzamide moiety, in particular, exhibits fluorescence under certain conditions, making it a potential candidate for organic light-emitting diodes (OLEDs). This aligns with the growing demand for sustainable materials in the electronics industry. Users often search for alternatives to traditional heavy metal-based phosphors, and this compound offers a heavy metal-free solution.

Another area of interest is the compound's structure-activity relationship (SAR). The methyl group at the 3-position of the benzothiazole ring has been shown to influence its binding affinity to specific protein targets. This has led to discussions about its potential as a scaffold for designing new small-molecule inhibitors. Given the rise of computational chemistry and AI-driven drug design, researchers are increasingly using molecular docking simulations to predict its interactions with biological macromolecules.

From a synthetic chemistry perspective, the preparation of N-(2Z)-4,6-difluoro-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-3,4-dimethoxybenzamide involves multi-step reactions, including condensation and cyclization processes. The Z-configuration of the imine bond is crucial for its biological activity, and maintaining this stereochemistry during synthesis is a key challenge. This has prompted searches for stereoselective synthetic methods and catalysts that can improve yield and purity.

Environmental and regulatory considerations are also frequently discussed in relation to this compound. While it is not classified as a hazardous substance, its biodegradability and ecotoxicity profiles are under investigation. The fluoro substituents, while beneficial for activity, raise questions about environmental persistence, a topic of increasing concern in green chemistry circles.

In summary, N-(2Z)-4,6-difluoro-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-3,4-dimethoxybenzamide (CAS No. 868371-45-3) is a versatile compound with applications spanning drug discovery, material science, and synthetic chemistry. Its unique structural attributes and bioactive potential make it a subject of ongoing research, addressing some of the most pressing questions in modern science.